Cas no 2172605-24-0 (1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2172605-24-0
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• CID: 6487637
• PubChem ID: 165524311
• Update Time: 2025-06-07

1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid
• 2172605-24-0
• EN300-1630428

• Inchi： 1S/C10H16O4/c11-8(12)9(4-2-1-3-5-9)10(13)6-14-7-10/h13H,1-7H2,(H,11,12)
• InChI Key： VKTHWHBSCVLNPX-UHFFFAOYSA-N
• SMILES： O1CC(C1)(C1(C(=O)O)CCCCC1)O

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid

Professional Introduction to 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic Acid (CAS No. 2172605-24-0)

1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2172605-24-0, features a cyclohexane ring substituted with a hydroxyoxetane moiety, making it a promising candidate for further research and development in drug discovery.

The molecular structure of 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid consists of a cyclohexane backbone linked to a hydroxyoxetane group at the 1-position. This configuration introduces both rigidity and flexibility into the molecule, which can be exploited to modulate its interactions with biological targets. The presence of the hydroxy group in the oxetane ring further enhances its potential as a pharmacophore, allowing for hydrogen bonding and other non-covalent interactions with biological receptors.

In recent years, there has been growing interest in oxetane-containing compounds due to their ability to exhibit enhanced binding affinity and selectivity towards various biological targets. The oxetane ring is known for its strained three-membered structure, which can lead to favorable conformational changes upon binding to proteins or enzymes. This characteristic makes 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The cyclohexane ring provides a stable framework, while the hydroxyoxetane moiety introduces variability that can be fine-tuned to optimize pharmacological properties. This balance between stability and variability makes it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have begun to uncover the biological potential of 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid. Researchers have been particularly interested in its interactions with enzymes and receptors involved in inflammatory pathways. Preliminary findings suggest that this compound may exhibit anti-inflammatory properties by modulating the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are central players in the inflammatory response, and their inhibition has been a major focus in drug development efforts.

The hydroxy group in the oxetane ring is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets. This feature is crucial for achieving high affinity and selectivity, which are essential for effective drug design. Additionally, the cyclohexane ring provides a hydrophobic pocket that can complement hydrophobic regions of biological targets, further enhancing binding affinity.

In addition to its potential anti-inflammatory applications, 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid may also have utility in other therapeutic areas. For instance, its structural features could make it a viable candidate for developing kinase inhibitors, which are important in treating cancers and other diseases involving aberrant signaling pathways. The ability of this compound to interact with multiple targets suggests broad therapeutic applications.

The synthesis of 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid presents both challenges and opportunities for chemists. The strained oxetane ring requires careful handling during synthesis to prevent unwanted decomposition or rearrangement reactions. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision and yield.

Ongoing research efforts are focused on optimizing the synthesis of this compound and exploring its biological activities further. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify derivatives of 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid that exhibit improved pharmacological properties. These efforts hold promise for discovering novel therapeutic agents that could address unmet medical needs.

The development of new drugs is a complex process that involves multiple stages, from initial discovery to clinical trials. However, compounds like 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid provide valuable starting points for drug discovery programs due to their unique structural features and potential biological activities. By continuing to explore their properties and applications, researchers can accelerate the discovery of new treatments for various diseases.

In conclusion, 1-(3-hydroxyoxetan-3-yl)cyclohexane-1-carboxylic acid (CAS No. 2172605-24-0) is a promising compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features make it an attractive candidate for further research and development, particularly in areas such as anti-inflammatory therapy and kinase inhibition. As synthetic methodologies continue to advance, the accessibility of this compound will increase, paving the way for new discoveries and applications.